Cas no 836671-27-3 (Triphenylene, 2,3,6,7,10,11-hexaphenyl-)

Triphenylene, 2,3,6,7,10,11-hexaphenyl- structure

836671-27-3 structure

Product name:Triphenylene, 2,3,6,7,10,11-hexaphenyl-

CAS No:836671-27-3

MF:C₅₄H₃₆

MW:684.863654136658

CID:1816412

Triphenylene, 2,3,6,7,10,11-hexaphenyl- Chemical and Physical Properties

Names and Identifiers

- Triphenylene, 2,3,6,7,10,11-hexaphenyl-
- 2,3,6,7,10,11-hexakis-phenyltriphenylene
- Triphenylene,2,3,6,7,10,11-hexaphenyl
- 2,3,6,7,10,11-Hexaphenyltriphenylene (ACI)
- HPT
- Inchi： 1S/C54H36/c1-7-19-37(20-8-1)43-31-49-50(32-44(43)38-21-9-2-10-22-38)52-34-46(40-25-13-4-14-26-40)48(42-29-17-6-18-30-42)36-54(52)53-35-47(41-27-15-5-16-28-41)45(33-51(49)53)39-23-11-3-12-24-39/h1-36H
- InChI Key： RSWOJEDGRFCGFR-UHFFFAOYSA-N
- SMILES： C1C=CC(C2C(C3C=CC=CC=3)=CC3C4C(C5C(C=3C=2)=CC(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=5)=CC(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=4)=CC=1

Computed Properties

Exact Mass: 684.28200

Experimental Properties

PSA: 0.00000
LogP: 15.14820

Triphenylene, 2,3,6,7,10,11-hexaphenyl- Production Method

Synthetic Circuit 1

191529-09-6

836671-27-3

Reaction Conditions

1.1 Reagents: Methyldicyclohexylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2.5 h, 55 °C
2.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
2.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 2

836671-27-3

Reaction Conditions

1.1 Catalysts: Copper ; 430 K

Reference

Precise Monoselective Aromatic C-H Bond Activation by Chemisorption of Meta-Aryne on a Metal Surface

Fan, Qitang; et al, Journal of the American Chemical Society, 2018, 140(24), 7526-7532

Synthetic Circuit 3

98-80-6

2241284-63-7

836671-27-3

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene , 1,4-Dioxane , Water ; 3 d, 90 °C
2.1 Catalysts: Copper ; 430 K

Reference

Precise Monoselective Aromatic C-H Bond Activation by Chemisorption of Meta-Aryne on a Metal Surface

Fan, Qitang; et al, Journal of the American Chemical Society, 2018, 140(24), 7526-7532

Synthetic Circuit 4

608-72-0

836671-27-3

Reaction Conditions

1.1 Reagents: Bromine Solvents: 1,2-Dibromoethane ; 1 h, reflux; 24 h, reflux
2.1 Reagents: Potassium acetate Solvents: Dimethylformamide ; 20 h, 80 °C; rt
2.2 Reagents: Potassium hydroxide Solvents: Water ; rt → 90 °C; 24 h, 90 °C
3.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 3 d, rt
4.1 Reagents: Methyldicyclohexylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2.5 h, 55 °C
5.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
5.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 5

191529-10-9

501-65-5

836671-27-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 6

609-85-8

836671-27-3

Reaction Conditions

1.1 Reagents: Nitrous acid, 2-methylbutyl ester , Iodine Solvents: 1,2-Dichloroethane , 1,4-Dioxane ; 1 h, reflux; 2 h, reflux; reflux → rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene , 1,4-Dioxane , Water ; 3 d, 90 °C
3.1 Catalysts: Copper ; 430 K

Reference

Precise Monoselective Aromatic C-H Bond Activation by Chemisorption of Meta-Aryne on a Metal Surface

Fan, Qitang; et al, Journal of the American Chemical Society, 2018, 140(24), 7526-7532

Synthetic Circuit 7

29165-34-2

127-08-2

836671-27-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 20 h, 80 °C
2.1 Reagents: Potassium hydroxide Solvents: Water ; rt → 90 °C; 24 h, 90 °C
3.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 3 d, rt
4.1 Reagents: Methyldicyclohexylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2.5 h, 55 °C
5.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
5.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 8

29165-34-2

836671-27-3

Reaction Conditions

1.1 Reagents: Potassium acetate Solvents: Dimethylformamide ; 20 h, 80 °C; rt
1.2 Reagents: Potassium hydroxide Solvents: Water ; rt → 90 °C; 24 h, 90 °C
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 3 d, rt
3.1 Reagents: Methyldicyclohexylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2.5 h, 55 °C
4.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
4.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 9

467420-07-1

836671-27-3

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; rt → 90 °C; 24 h, 90 °C
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 3 d, rt
3.1 Reagents: Methyldicyclohexylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2.5 h, 55 °C
4.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
4.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 10

191529-08-5

836671-27-3

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 3 d, rt
2.1 Reagents: Methyldicyclohexylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2.5 h, 55 °C
3.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
3.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 11

836671-27-3

Reaction Conditions

1.1 Reagents: Bromine Catalysts: Iron Solvents: Dichloromethane ; 3.5 h, rt; 3 d, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt; 30 min, rt
2.1 Reagents: Bromine Solvents: 1,2-Dibromoethane ; 1 h, reflux; 24 h, reflux
3.1 Reagents: Potassium acetate Solvents: Dimethylformamide ; 20 h, 80 °C; rt
3.2 Reagents: Potassium hydroxide Solvents: Water ; rt → 90 °C; 24 h, 90 °C
4.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 3 d, rt
5.1 Reagents: Methyldicyclohexylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 2.5 h, 55 °C
6.1 Reagents: Trifluoroacetic acid Catalysts: Copper(II) triflate Solvents: 1,2-Dichloroethane ; rt → reflux; 8 h, reflux; cooled
6.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Trefoil Macrocycle Synthesized by 3-Fold Benzannulation

Yang, Xuejin; et al, Organic Letters, 2018, 20(21), 6952-6956

Synthetic Circuit 12

98-80-6

82632-80-2

836671-27-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Triphenylphosphine , (SP-4-1)-Dichlorobis[1-methyl-3,5-bis(2,4,6-trimethylphenyl)-1H-1,2,3-triazolium… Solvents: 1,4-Dioxane ; 7.5 h, 105 - 110 °C

Reference

Synthesis and structure of trans-bis(1,4-dimesityl-3-methyl-1,2,3-triazol-5-ylidene)palladium(II) dichloride and diacetate. Suzuki-Miyaura coupling of polybromoarenes with high catalytic turnover efficiencies

Shaik, Jeelani Basha; et al, Beilstein Journal of Organic Chemistry, 2013, 9, 698-704